N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide

• Molecular Formula: C19H14ClF3N4OS
• Molecular Weight: 438.9 g/mol
• IUPAC Name: N-(2-chloropyridin-3-yl)-2-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanamide
• InChI: InChI=1S/C19H14ClF3N4OS/c1-11(17(28)25-13-8-5-9-24-16(13)20)29-18-26-14(12-6-3-2-4-7-12)10-15(27-18)19(21,22)23/h2-11H,1H3,(H,25,28)
• InChI Key: GMTODCWBZIZXFT-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C(N=CC=C1)Cl)SC2=NC(=CC(=N2)C(F)(F)F)C3=CC=CC=C3

Description

N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide, also known as CP-690,550, is a synthetic compound that has been developed as a potent inhibitor of Janus kinase (JAK) enzymes. JAK enzymes play a crucial role in the signaling pathways of various cytokines and growth factors, making them a promising target for the treatment of various inflammatory and autoimmune diseases.

Mechanism of Action

N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathways of various cytokines and growth factors. By blocking the activity of JAK enzymes, N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide can prevent the activation of downstream signaling pathways, leading to a reduction in inflammation and autoimmune responses.
Biochemical and Physiological Effects:
N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been shown to have a significant impact on various biochemical and physiological processes. It can reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It can also inhibit the activation and proliferation of T cells, which play a crucial role in the development of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide is its high potency and selectivity for JAK enzymes. It has been shown to have minimal off-target effects, making it a promising candidate for the treatment of various inflammatory and autoimmune diseases. However, one of the limitations of N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide is its potential for adverse effects, such as increased risk of infections and malignancies.

Future Directions

There are several potential future directions for the research and development of N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide. One area of interest is the use of N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide in combination with other immunomodulatory agents for the treatment of autoimmune diseases. Another area of interest is the development of more selective JAK inhibitors that can target specific JAK isoforms, leading to a reduction in adverse effects. Additionally, the use of N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide in the treatment of other inflammatory conditions, such as asthma and chronic obstructive pulmonary disease, is also an area of active research.

Synthesis Methods

N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide can be synthesized through a multi-step process involving the reaction of various intermediates. The synthesis starts with the reaction of 2-chloro-3-pyridinecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-phenyl-6-(trifluoromethyl)-2-pyrimidinethiol to form the intermediate compound. The final product is obtained by reacting the intermediate with 2-amino-3-(4-methylphenyl)propanoic acid.

Scientific Research Applications

N-(2-chloro-3-pyridinyl)-2-{[4-phenyl-6-(trifluoromethyl)-2-pyrimidinyl]sulfanyl}propanamide has been extensively studied for its potential therapeutic applications in various inflammatory and autoimmune diseases. It has been shown to be effective in the treatment of rheumatoid arthritis, psoriasis, and inflammatory bowel disease. In addition, it has also been studied for its potential use in the prevention of organ transplant rejection.